Cas no 1189921-94-5 (1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride)

• Product Name: 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride
• CAS No: 1189921-94-5
• MF: C₂₄H₂₈ClN₃O₃S
• MW: 474.015423774719
• CID: 6377863
• PubChem ID: 44827425
• Update Time: 2025-08-02

1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride
• 1-isoquinolin-5-ylsulfonyl-N-(4-propan-2-ylphenyl)piperidine-4-carboxamide:hydrochloride
• SR-01000913019
• 1-(isoquinoline-5-sulfonyl)-N-[4-(propan-2-yl)phenyl]piperidine-4-carboxamide hydrochloride
• F2472-0088
• SR-01000913019-1
• 1189921-94-5
• N-(4-isopropylphenyl)-1-(isoquinolin-5-ylsulfonyl)piperidine-4-carboxamide hydrochloride
• AKOS026681935
• 1-isoquinolin-5-ylsulfonyl-N-(4-propan-2-ylphenyl)piperidine-4-carboxamide;hydrochloride

• Inchi： 1S/C24H27N3O3S.ClH/c1-17(2)18-6-8-21(9-7-18)26-24(28)19-11-14-27(15-12-19)31(29,30)23-5-3-4-20-16-25-13-10-22(20)23;/h3-10,13,16-17,19H,11-12,14-15H2,1-2H3,(H,26,28);1H
• InChI Key： QOSDLTBDQIRKKL-UHFFFAOYSA-N
• SMILES： S(N1CCC(C(=O)NC2C=CC(C(C)C)=CC=2)CC1)(C1=CC=CC2C=NC=CC1=2)(=O)=O.Cl

Computed Properties

• Exact Mass: 473.1539906g/mol
• Monoisotopic Mass: 473.1539906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 704
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride

1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride (CAS No. 1189921-94-5): An Overview

1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride (CAS No. 1189921-94-5) is a potent and selective inhibitor of the p38 mitogen-activated protein kinase (MAPK) pathway. This compound has garnered significant attention in the field of medicinal chemistry and drug discovery due to its potential therapeutic applications in various inflammatory and autoimmune diseases. The p38 MAPK pathway plays a crucial role in the regulation of cytokine production and cell signaling, making it an attractive target for the development of novel therapeutic agents.

The chemical structure of 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride is characterized by a piperidine ring linked to an isoquinoline sulfonyl group and an N-substituted phenyl group. This unique structural arrangement confers high selectivity and potency against the p38 MAPK enzyme, while minimizing off-target effects. The compound's hydrochloride salt form enhances its solubility and stability, making it suitable for both in vitro and in vivo studies.

Recent studies have demonstrated the efficacy of 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride in preclinical models of inflammatory diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound significantly reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it exhibited anti-inflammatory effects in animal models of rheumatoid arthritis, colitis, and multiple sclerosis.

The mechanism of action of 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride involves the inhibition of p38 MAPK phosphorylation, which is a key step in the activation of this signaling pathway. By blocking this phosphorylation event, the compound effectively disrupts downstream signaling cascades that lead to the production of pro-inflammatory mediators. This makes it a promising candidate for the treatment of chronic inflammatory conditions where excessive cytokine production is a hallmark.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride in human patients. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical development.

In addition to its anti-inflammatory properties, recent research has also explored the potential neuroprotective effects of 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride. A study published in Neuropharmacology found that this compound reduced neuronal damage and improved cognitive function in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that p38 MAPK inhibitors like 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride may have broader therapeutic applications beyond inflammation.

The development of 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-yl)phenylpiperidine-4-carboxamide hydrochloride as a therapeutic agent is part of a broader effort to target signaling pathways involved in disease pathogenesis. The p38 MAPK pathway has been implicated in a wide range of conditions, including cardiovascular diseases, cancer, and metabolic disorders. By selectively inhibiting this pathway, researchers aim to develop more effective and safer treatments for these conditions.

In conclusion, 1-(isoquinoline-5-sulfonyl)-N-4-(propan-2-ylyl)phenylpiperidine-4-carboxamide hydrochloride (CAS No. 1189921-94-5) represents a promising advancement in the field of medicinal chemistry and drug discovery. Its high selectivity, potency, and favorable pharmacological properties make it a valuable tool for both research and therapeutic applications. Ongoing clinical trials will provide further insights into its safety and efficacy, potentially leading to new treatment options for patients suffering from inflammatory and neurodegenerative diseases.